Cas no 1261897-77-1 (5-(2,6-Difluorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol
• CAS No: 1261897-77-1
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• MDL: MFCD18316275
• CID: 2762033
• PubChem ID: 53221998
• Update Time: 2025-05-21

5-(2,6-Difluorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60686586
• 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol, 95%
• 2',6'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18316275
• 1261897-77-1
• 5-(2,6-DIFLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316275
• Inchi： 1S/C13H7F5O/c14-10-2-1-3-11(15)12(10)7-4-8(13(16,17)18)6-9(19)5-7/h1-6,19H
• InChI Key： SLNOZCAVPQTORB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CC(=CC(C(F)(F)F)=C1)O)F

Computed Properties

• Exact Mass: 274.04170565Da
• Monoisotopic Mass: 274.04170565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol

Comprehensive Overview of 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261897-77-1)

5-(2,6-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261897-77-1) is a fluorinated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its difluorophenyl and trifluoromethyl functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for fluorinated compounds in high-performance applications.

The molecular structure of 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol features a phenol core substituted with a 2,6-difluorophenyl group and a trifluoromethyl moiety at the 3-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity and interaction with other molecules. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery and material science. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

In the context of current trends, 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol aligns with the rising interest in sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, such as catalytic fluorination and solvent-free reactions, to minimize environmental impact. Additionally, its applications in electronic materials, such as organic semiconductors and liquid crystals, are being explored, driven by the demand for high-performance materials in the tech industry. These developments resonate with the global push toward innovation and sustainability.

From a commercial perspective, 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol is gaining traction due to its versatility and compatibility with modern synthetic techniques. Its role as a key intermediate in the synthesis of complex molecules makes it indispensable in pharmaceutical research and agrochemical development. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the growing demand from R&D laboratories and industrial clients. The compound's CAS No. 1261897-77-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Safety and handling of 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol are also critical considerations. While not classified as hazardous, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its stability under normal conditions makes it a reliable choice for long-term storage and transportation, further enhancing its appeal to manufacturers and researchers alike.

Looking ahead, the future of 5-(2,6-Difluorophenyl)-3-trifluoromethylphenol appears promising, with ongoing research uncovering new applications and synthetic routes. As the scientific community continues to prioritize fluorine chemistry and functional materials, this compound is poised to play a pivotal role in advancing these fields. Its combination of structural uniqueness and practical utility ensures it remains a topic of interest for years to come.